molecular formula C17H12ClN7OS B294743 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole

1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole

Cat. No. B294743
M. Wt: 397.8 g/mol
InChI Key: SKTDMNAHUWJVBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of benzotriazole derivatives and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole is not fully understood. However, it is believed to act by inhibiting various cellular processes such as DNA synthesis, protein synthesis, and cell division. The compound has also been found to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of enzymes such as topoisomerase and tyrosine kinase, which are involved in cancer cell proliferation. The compound has also been found to modulate the immune system by regulating the production of cytokines. Additionally, it has been shown to reduce the levels of reactive oxygen species, which are involved in oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also shown significant activity against various cancer cell lines, making it a potential candidate for further research. However, the compound has some limitations as well. Its mechanism of action is not fully understood, and more research is needed to elucidate its biochemical and physiological effects. Additionally, the compound has not been tested extensively in vivo, and its toxicity and pharmacokinetics need to be studied further.

Future Directions

There are several future directions for the research of 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole. One direction is to study its potential as a therapeutic agent for cancer, inflammation, and microbial infections. Further research is needed to understand its mechanism of action and to optimize its pharmacokinetics and toxicity. Another direction is to explore its potential as a diagnostic tool for cancer, as it has been shown to have significant activity against various cancer cell lines. Additionally, the compound can be modified to obtain derivatives with improved activity and selectivity. Overall, 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole is a promising compound that has the potential to be developed into a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole involves the reaction of 4-chlorobenzyl chloride with 1,2,4-triazole-3-thiol in the presence of potassium carbonate to form the intermediate compound. This intermediate is then treated with sodium hydride and 4-chlorophenylacetonitrile to yield the final product. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

1-({6-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of cancer, inflammation, and microbial infections. The compound has been tested on various cancer cell lines and has exhibited significant cytotoxic effects. It has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has shown antimicrobial activity against various bacterial and fungal strains.

properties

Molecular Formula

C17H12ClN7OS

Molecular Weight

397.8 g/mol

IUPAC Name

3-(benzotriazol-1-ylmethyl)-6-[(4-chlorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C17H12ClN7OS/c18-11-5-7-12(8-6-11)26-10-16-22-25-15(20-21-17(25)27-16)9-24-14-4-2-1-3-13(14)19-23-24/h1-8H,9-10H2

InChI Key

SKTDMNAHUWJVBW-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)N=NN2CC3=NN=C4N3N=C(S4)COC5=CC=C(C=C5)Cl

Canonical SMILES

C1=CC=C2C(=C1)N=NN2CC3=NN=C4N3N=C(S4)COC5=CC=C(C=C5)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.